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Compound of Interest

Compound Name: CorrdA

Cat. No.: B1669440

Essential Safety and Handling Guide for Corr4A

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling potent, bioactive small molecules like Corr4A. This guide
provides immediate, essential safety protocols and logistical plans for the operational use and
disposal of Corr4dA, fostering a culture of safety and building trust through comprehensive
chemical handling information.

Chemical and Physical Properties

Corr4A is a chemical corrector utilized in cystic fibrosis research.[1] It is a solid, appearing as a
white to off-white or light beige powder.[1] Key identifiers and properties are summarized below.
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Property Value

) N-(2-(5-Chloro-2-methoxyphenylamino)-4'-
Chemical Name o _
methyl-[4,5'-bithiazol-2'-yl)benzamide

CAS Number 421580-53-2[1][2]

Molecular Formula C21H17CIN402S2[1][2]

Molecular Weight 456.97 g/mol [1]

Physical State Solid Powder[1]

Solubility Soluble in DMSO

Storage Class 11 (Combustible Solids)[1]

Water Hazard Class WGK 3 (Highly hazardous to water)[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical to minimize exposure and ensure personal safety. The
following table outlines the recommended PPE for handling Corr4A, particularly when
engineering controls like fume hoods are not sufficient to eliminate exposure risks.
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] Specifications and Best
Body Part Required PPE .
Practices

Nitrile gloves are a suitable
choice for protection against a
wide range of chemicals.[3]
Always inspect gloves for tears
or punctures before use. For
Hands Chemical-resistant gloves tasks with a higher risk of
splashes or when handling
larger quantities, consider
double-gloving. Change gloves
immediately if they become

contaminated.

Standard safety glasses are
not sufficient. Tight-fitting
safety goggles that meet EN

o 166 (EU) or NIOSH (US)
Safety goggles with side

Eyes & Face ) ) standards should be worn.[4] A
shields or a face shield ) )
face shield should be used in
conjunction with goggles when
there is a significant risk of

splashes.

A buttoned, long-sleeved
laboratory coat should be worn
to protect skin and personal

clothing from contamination.

Body Laboratory coat ] ] ]
For tasks with a higher risk of
splashes, a chemically
resistant apron over the lab
coat is recommended.
Respiratory NIOSH-approved respirator A respirator is necessary when

handling the solid compound
outside of a fume hood or if
there is a risk of aerosolization.

The type of respirator (e.g.,
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N95, half-mask with
appropriate cartridges) should
be selected based on a

thorough risk assessment.

Operational Plan: Handling and Storage

Adherence to proper handling and storage protocols is essential to maintain the integrity of
Corr4A and the safety of laboratory personnel.

Handling:
e Engineering Controls: Whenever possible, handle solid Corr4A within a certified chemical

fume hood to minimize inhalation exposure.

e Avoid Dust Formation: Take care to avoid the generation of dust when weighing or
transferring the compound.

o Personal Hygiene: Wash hands thoroughly with soap and water after handling Corr4A, even
if gloves were worn. Do not eat, drink, or smoke in areas where Corr4A is handled or stored.

Storage:

» Container: Store Corr4A in a tightly sealed, properly labeled container.

o Location: Keep the container in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents.

Disposal Plan

Proper disposal of Corr4A and any contaminated materials is crucial to prevent environmental
contamination and ensure regulatory compliance.

o Waste Collection: All materials contaminated with Corr4A, including unused product,
reaction byproducts, and disposable lab supplies (e.g., pipette tips, gloves, filter paper), must
be collected in a dedicated, clearly labeled, and sealed hazardous waste container.
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» Waste Segregation: Do not mix Corr4A waste with other waste streams unless explicitly
permitted by your institution's waste management guidelines.

o Final Disposal: The sealed hazardous waste container must be disposed of through a
licensed hazardous waste disposal service in accordance with all local, state, and federal
regulations.

Experimental Workflow for Safe Handling of Corr4A

The following diagram outlines the logical steps for safely handling Corr4A from receipt to
disposal.
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Caption: Workflow for the safe handling of Corr4A.:** Workflow for the safe handling of
Corr4A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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